Cas no 123732-09-2 (3-(4-Cyanophenyl)cyclohexanone)

• Product Name: 3-(4-Cyanophenyl)cyclohexanone
• CAS No: 123732-09-2
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD03841072
• CID: 1070767
• PubChem ID: 15738319
• Update Time: 2025-04-20

3-(4-Cyanophenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 3-(4-Cyanophenyl)cyclohexanone
• LogP
• 4-(3-oxocyclohexyl)Benzonitrile
• DTXSID50577717
• AS-36316
• DA-20519
• 123732-09-2
• MFCD03841072
• AKOS006277591
• Benzonitrile, 4-(3-oxocyclohexyl)-
• YERDBWDYWNZYDJ-UHFFFAOYSA-N
• SCHEMBL3663084

• MDL： MFCD03841072
• Inchi： 1S/C13H13NO/c14-9-10-4-6-11(7-5-10)12-2-1-3-13(15)8-12/h4-7,12H,1-3,8H2
• InChI Key： YERDBWDYWNZYDJ-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C2C=CC(C#N)=CC=2)C1

Computed Properties

• Exact Mass: 199.09979
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86